Cas no 101640-74-8 ([1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester)
101640-74-8 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
CAS No:101640-74-8
MF:C15H11F3O2
MW:280.241854906082
CID:3556264
PubChem ID:13492747
Update Time:2025-04-22
[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
- methyl 3-phenyl-5-(trifluoromethyl)benzoate
- SCHEMBL8506804
- 101640-74-8
- Methyl 5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylate
- VLIDVNRBTMTVGL-UHFFFAOYSA-N
-
- Inchi: 1S/C15H11F3O2/c1-20-14(19)12-7-11(10-5-3-2-4-6-10)8-13(9-12)15(16,17)18/h2-9H,1H3
- InChI Key: VLIDVNRBTMTVGL-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC(C(F)(F)F)=CC(C(OC)=O)=C1
Computed Properties
- Exact Mass: 280.071114g/mol
- Monoisotopic Mass: 280.071114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 280.24g/mol
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
101640-74-8 ([1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester) Related Products
- 87-41-2(Phthalide)
- 87-24-1(Ethyl 2-methylbenzoate)
- 89-71-4(Methyl o-toluate)
- 84-66-2(Diethyl phtalate)
- 92-92-2(4-Biphenylcarboxylic acid)
- 93-58-3(Methyl benzoate)
- 99-75-2(Methyl p-Toluate)
- 93-97-0(Benzoic anhydride)
- 94-08-6(Ethyl p-toluate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk